Cas no 61864-67-3 (2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-)
61864-67-3 structure
Product Name:2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
CAS No:61864-67-3
MF:C14H10BrNO
MW:288.13930273056
CID:464165
PubChem ID:57372264
Update Time:2025-04-19
2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)-
- 3-(4-bromophenyl)-1-pyridin-2-ylprop-2-en-1-one
- DTXSID00724890
- 3-(4-Bromophenyl)-1-(pyridin-2-yl)prop-2-en-1-one
- 61864-67-3
-
- Inchi: 1S/C14H10BrNO/c15-12-7-4-11(5-8-12)6-9-14(17)13-3-1-2-10-16-13/h1-10H
- InChI Key: CLHHJNBWPIDDIE-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)C=CC(C1C=CC=CN=1)=O
Computed Properties
- Exact Mass: 286.9946
- Monoisotopic Mass: 286.99458g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 282
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 3.6
- Topological Polar Surface Area: 30Ų
Experimental Properties
- PSA: 29.96
2-Propen-1-one, 3-(4-bromophenyl)-1-(2-pyridinyl)- Related Literature
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1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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